1-Ethyl-5-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine

• CAS RN: 83010-51-9
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 1-ethyl-5-(3-methoxyphenyl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C14H19NO/c1-3-15-9-5-7-13(11-15)12-6-4-8-14(10-12)16-2/h4,6-8,10H,3,5,9,11H2,1-2H3
• InChI Key: LXVGMYJACAAPFG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC=C(C1)C2=CC(=CC=C2)OC

Description

1-Ethyl-5-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.8 g of sodium carbonate and 2.6 ml of ethyl iodide were added to a suspension of 7 g of 3-(3-methoxyphenyl)-1,2,5,6-tetrahydropyridine hydrochloride and 70 ml of dimethylformamide and the mixture was stirred for 16 hours and was diluted with water. The mixture was extracted with ethyl acetate and the organic extract was washed with water, dried and evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and was eluted with an 8-1-1 cyclohexane-chloroform-triethylamine mixture to obtain 5.3 g of 3-(3-methoxyphenyl)-1-ethyl-1,2,5,6-tetrahydropyridine.